Oils, apricot, ethoxylated
Description
Contextualization within Bio-based Surfactant and Oleochemical Science
Ethoxylated apricot oil is a product of oleochemistry, a field dedicated to the study and application of vegetable and animal oils and fats. wikipedia.org Oleochemicals, derived from these natural sources, serve as renewable alternatives to petroleum-based products in a wide array of industrial applications, including the manufacturing of soaps, detergents, lubricants, and bioplastics. wikipedia.orgacs.org The shift towards oleochemicals has been driven by both economic factors, such as the rising cost of crude oil, and a growing demand for environmentally friendly and sustainable products. wikipedia.orgspendedge.com
Surfactants, substances that lower the surface tension between liquids or between a liquid and a solid, are a major application for oleochemicals. arabjchem.org Bio-based surfactants, derived from plant and animal sources, are gaining prominence due to their biodegradability and low toxicity compared to their synthetic counterparts. mdpi.comresearchgate.net These surfactants are synthesized by linking a hydrophilic (water-attracting) component, such as a carbohydrate or glycerol (B35011), with a hydrophobic (water-repelling) part, typically a fatty acid from a vegetable oil. mdpi.com
Apricot kernel oil, the precursor to ethoxylated apricot oil, is rich in oleic and linoleic acids, making it a valuable feedstock for oleochemical production. nih.govellemental.comatamankimya.comresearchgate.net The ethoxylation process modifies the oil to create a surfactant with emulsifying and solubilizing properties, suitable for use in various industries. ontosight.ai
Evolution of Ethoxylation Technologies for Natural Lipids
Ethoxylation is a chemical process where ethylene (B1197577) oxide is added to a substrate, in this case, apricot oil. ontosight.ai The direct ethoxylation of natural lipids like vegetable oils traditionally utilized conventional catalysts, resulting in a complex mixture of products. scispace.com This method often produced a broad distribution of ethoxylation, meaning the number of ethylene oxide units attached to the lipid molecules varied significantly. scispace.com
Over the years, significant advancements have been made in ethoxylation technology to achieve a narrower range of ethoxylates. researchgate.net The development of specialized catalysts, such as calcium-based and aluminum-magnesium-based catalysts, has enabled more controlled and efficient reactions. researchgate.net These improved processes can be applied to various forms of natural lipids, including fatty acids, fatty acid methyl esters, and triglycerides. scispace.comresearchgate.net
The evolution of these technologies has been crucial for producing surfactants with specific and consistent properties, which is essential for their performance in various applications. researchgate.net For instance, the degree of ethoxylation directly influences the hydrophilic-lipophilic balance (HLB) of the surfactant, which determines its effectiveness as an emulsifier or solubilizer. ontosight.ai Modern ethoxylation techniques allow for precise control over the HLB value, tailoring the surfactant to specific needs. ontosight.airesearchgate.net Furthermore, the move towards bio-based ethylene oxide, derived from sources like ethanol, is making the entire production process of ethoxylated surfactants more sustainable. coatingsworld.com
Current Research Landscape and Knowledge Gaps Pertaining to Ethoxylated Apricot Oil Derivatives
Current research in the field of ethoxylated natural lipids is focused on several key areas. A significant portion of the research investigates the physicochemical properties and performance of these surfactants in various applications. frontiersin.org This includes studying their surface activity, emulsification capabilities, and interaction with other components in a formulation. researchgate.netfrontiersin.org
While general research on ethoxylated vegetable oils and their fatty acid derivatives is ongoing, specific public research on "Oils, apricot, ethoxylated" is limited. marketpublishers.com Much of the available information points to its use in the cosmetic industry as an emollient and emulsifier. atamanchemicals.com However, detailed scientific studies on its specific performance characteristics, synthesis optimization, and potential in other applications are not widely published in publicly accessible literature.
Properties
CAS No. |
124046-51-1 |
|---|---|
Molecular Formula |
C10H7ClFNO |
Synonyms |
Oils, apricot, ethoxylated |
Origin of Product |
United States |
Synthetic Methodologies and Chemical Derivatization of Ethoxylated Apricot Oil
Mechanistic Pathways of Apricot Oil Ethoxylation
The addition of ethylene (B1197577) oxide to the apricot oil structure can follow two main mechanistic pathways, each resulting in the formation of polyoxyethylene chains attached to the fatty acid or glycerol (B35011) backbone of the triglyceride.
Direct ethoxylation is a primary route for producing vegetable oil ethoxylates (VOE), including ethoxylated apricot oil frontiersin.orgresearchgate.net In this process, ethylene oxide reacts directly with the triglyceride molecule. The specific mechanism of this reaction is highly dependent on the catalyst employed frontiersin.orgresearchgate.net Under the influence of certain catalysts, ethylene oxide can be inserted directly between the carbonyl group of the fatty acid and the glyceride ester linkage google.com This reaction is typically performed in a batchwise manner within a pressure reactor. The triglyceride and catalyst are first loaded, and any water is removed to prevent the formation of polyethylene (B3416737) glycol byproducts. The reaction vessel is then heated to temperatures between 130-180°C, and liquefied ethylene oxide is introduced at a pressure of 1-6 atmospheres blogspot.com The exothermic nature of the reaction requires careful temperature control to prevent thermal runaway wikipedia.org
The general scheme for direct ethoxylation of a triglyceride is as follows:
Initiation: The catalyst activates the triglyceride molecule, creating a reactive site.
Propagation: Ethylene oxide molecules sequentially add to the activated site, forming a polyoxyethylene chain.
Termination: The reaction is stopped once the desired degree of ethoxylation is achieved.
This method results in a complex mixture of products, including mono-, di-, and triglyceride ethoxylates, as well as potential by-products like polyethylene glycols researchgate.net
An alternative synthetic pathway is the transesterification of apricot oil triglycerides with previously ethoxylated glycerin frontiersin.orgresearchgate.net This two-step approach involves first producing glycerin ethoxylates and then reacting them with the fatty acids or fatty acid esters derived from apricot oil.
The transesterification reaction can be summarized as: Triglyceride (Apricot Oil) + Ethoxylated Glycerin ⇌ Ethoxylated Triglyceride + Glycerin
This route offers a different means of controlling the final product structure. Transesterification is a well-established reaction for modifying fats and oils, commonly used in processes like biodiesel production from apricot kernel oil, which confirms the reactivity of the ester bonds in the oil for such chemical transformations mdpi.comresearchgate.netacademicjournals.org
Catalysis in Ethoxylation Reactions
The choice of catalyst is critical in the ethoxylation of apricot oil as it influences reaction rate, product distribution (the range of ethoxylate chain lengths), and the formation of by-products. Both homogeneous and heterogeneous catalysts are employed in industrial processes.
A variety of catalytic systems have been investigated for the ethoxylation of vegetable oils and their derivatives.
Alkali Catalysts (Homogeneous): Traditional homogeneous catalysts include alkali metal hydroxides and alkoxides, such as potassium hydroxide (KOH), sodium hydroxide (NaOH), and sodium methoxide google.comcore.ac.uk These basic catalysts are effective but tend to produce a broad distribution of ethoxylate chain lengths acs.org Potassium carbonate (K₂CO₃) has also been used as a conventional catalyst nih.gov
Calcium-based Catalysts (Heterogeneous): Calcium-based catalysts have gained attention for producing ethoxylates with a narrower molecular weight distribution researchgate.net These systems include calcium salts modified with mineral acids (e.g., sulfuric acid) and proprietary calcium/aluminum alkoxide complexes frontiersin.orgresearchgate.netresearchgate.net Calcium oxide has also been studied for its catalytic activity in related transesterification reactions researchgate.net
Magnesium-based Catalysts (Heterogeneous): Magnesium-based catalysts, often used in conjunction with other metals, are effective for the direct ethoxylation of fatty acid methyl esters researchgate.net These can include magnesium oxide-based systems and magnesium ethoxide precursors google.comresearchgate.net
Al–Mg Catalysts (Heterogeneous): Composite catalysts containing aluminum and magnesium oxides, particularly those with a hydrotalcite structure, have shown significant promise frontiersin.orgresearchgate.netresearchgate.net Hydrotalcites are layered double hydroxides that, upon calcination, form mixed metal oxides with high basicity and a large surface area, making them efficient catalysts google.comunavarra.esutk.edu The mechanism with Al-Mg composite oxides is believed to involve the chemisorption of the ester onto the catalyst surface, followed by the insertion of ethylene oxide frontiersin.orgresearchgate.net
The table below summarizes the types of catalysts used in vegetable oil ethoxylation.
Table 1: Catalytic Systems in Vegetable Oil Ethoxylation| Catalyst Type | System Examples | Phase | Key Characteristics |
|---|---|---|---|
| Alkali | Potassium Hydroxide (KOH), Sodium Hydroxide (NaOH) | Homogeneous | Traditional, effective, but leads to broad product distribution. core.ac.ukacs.org |
| Calcium-based | Calcium salts + H₂SO₄, Ca/Al alkoxide complexes | Heterogeneous | Produces narrower ethoxylate distribution. frontiersin.orgresearchgate.net |
| Magnesium-based | Magnesium Oxide (MgO) | Heterogeneous | Effective for direct ethoxylation of esters. researchgate.netgoogle.com |
| Al-Mg | Calcined Hydrotalcites (Mg-Al mixed oxides) | Heterogeneous | High activity, good selectivity, can be reused. researchgate.netunavarra.esresearchgate.net |
Kinetic studies are essential for understanding reaction rates and optimizing process conditions. The ethoxylation reaction is generally modeled as a consecutive polymerization reaction. The rate of reaction is influenced by temperature, pressure, catalyst concentration, and the molar ratio of reactants nih.govundip.ac.id
The reaction mechanism depends significantly on the catalyst type:
Acidic Catalysis: With acidic catalysts, such as calcium salts modified with sulfuric acid, the C-OR bond of the ester is weakened. This allows for the insertion of an oxyethylene group between the carbonyl carbon and the oxygen atom of the alkoxy group frontiersin.orgresearchgate.net
Basic Catalysis: With alkali catalysts, the reaction proceeds through two main stages: an initial ethoxylation followed by transesterification steps frontiersin.orgresearchgate.net For Al-Mg composite oxide catalysts, the reaction is thought to be preceded by chemisorption, where the ester molecule binds to acid-base pair sites on the catalyst surface before the ethylene oxide addition occurs frontiersin.orgresearchgate.net
Kinetic models for alcohol ethoxylation have been developed, with activation energies determined to be around 72.2 ± 0.9 kJ mol⁻¹ in some systems, though this can vary researchgate.net While specific kinetic data for apricot oil is scarce, the principles derived from studies on other vegetable oils and fatty acid esters are directly applicable.
Process Optimization for Controlled Degree of Ethoxylation and Product Purity
Optimizing the ethoxylation process is crucial for controlling the final product's properties and ensuring its purity. The primary goal is to control the average number of ethylene oxide units added per triglyceride molecule, known as the degree of ethoxylation, and to achieve a narrow distribution of ethoxymers.
Key process parameters that are optimized include:
Temperature: Typically maintained between 130°C and 180°C. Higher temperatures can increase the reaction rate but may also lead to undesirable side reactions blogspot.com
Pressure: Ethylene oxide is introduced under pressures of 1–6 atm to maintain it in the liquid phase and ensure sufficient concentration in the reaction mixture blogspot.com
Catalyst Concentration: The amount of catalyst generally ranges from 0.1% to 1.0% by weight of the starting oil blogspot.comgoogle.com The optimal concentration balances reaction speed with cost and ease of removal.
Molar Ratio of Reactants: The ratio of ethylene oxide to apricot oil determines the average degree of ethoxylation. This is a critical parameter for tailoring the surfactant's properties (e.g., its Hydrophile-Lipophile Balance or HLB).
Reaction Time: The duration of the reaction is controlled to achieve the target degree of ethoxylation.
Product purity is a significant concern, as the reaction can generate by-products such as polyethylene glycols (PEGs), which are formed if trace amounts of water are present blogspot.com Unreacted oil and low-level ethoxylates can also remain in the final product researchgate.net The use of catalysts like calcium-based or Al-Mg systems that produce a narrower ethoxylate distribution is a key strategy for improving product purity and performance researchgate.netresearchgate.netgoogle.com Post-reaction purification steps, such as filtration to remove heterogeneous catalysts, may also be necessary acs.org
The following table outlines key parameters for process optimization.
Table 2: Process Optimization Parameters for Apricot Oil Ethoxylation| Parameter | Typical Range | Purpose of Optimization |
|---|---|---|
| Temperature | 130 - 180 °C blogspot.com | Control reaction rate and minimize side reactions. |
| Pressure | 1 - 6 atm blogspot.com | Maintain EO concentration and reaction phase. |
| Catalyst Conc. | 0.1 - 1.0 wt% blogspot.com | Balance reaction speed with cost and purification needs. |
| EO/Oil Ratio | Variable | Determine the average degree of ethoxylation and final product properties. |
| Water Removal | Pre-reaction step | Prevent the formation of polyethylene glycol (PEG) by-products. blogspot.com |
Impact of Reaction Parameters (e.g., Temperature, Pressure, Molar Ratios of Ethylene Oxide)
The reaction conditions during the ethoxylation of vegetable oils like apricot oil are critical in determining the final product's composition, efficacy, and purity. Key parameters such as temperature, pressure, and the molar ratio of reactants directly influence the reaction kinetics, the length of the polyethylene glycol chains, and the distribution of ethoxymers.
Temperature: Reaction temperature significantly affects the rate of ethoxylation. Generally, these reactions are conducted at elevated temperatures, typically ranging from 120°C to 220°C google.comnih.gov. Increasing the temperature generally increases the reaction rate. For instance, studies on similar fatty acid ethoxylation have shown that raising the temperature from 120°C to 145°C increases the number of ethylene oxide groups incorporated over the same time period nih.gov. However, excessively high temperatures can lead to undesired side reactions, such as the formation of by-products and degradation of the oil. A common temperature for the ethoxylation of fatty acid esters is around 180-185°C frontiersin.orggoogle.com.
Pressure: The operating pressure is another crucial parameter, typically maintained between 0.1 and 2.0 MPa (megapascals) google.com. A common operating pressure cited in patent literature for similar processes is around 4.5 bars (0.45 MPa) google.com. The pressure is primarily dictated by the partial pressure of ethylene oxide at the reaction temperature and is controlled by the feed rate of the gaseous ethylene oxide into the reactor chalmers.se. Maintaining a constant pressure ensures a steady reaction rate and is a critical safety consideration for handling ethylene oxide.
Molar Ratios of Ethylene Oxide: The molar ratio of ethylene oxide to the triglyceride is the primary determinant of the average number of ethoxy units per triglyceride molecule, which in turn dictates the hydrophilic-lipophilic balance (HLB) of the resulting surfactant google.com. The average number of ethoxy units can be controlled to be anywhere from 1 to 60 relative to a single hydrocarbon chain of the oil google.com. For example, ethoxylated rapeseed oil methyl esters have been prepared with 2, 4, 6, or 8 moles of ethylene oxide to achieve different properties google.com. The final product is a complex mixture with a distribution of different ethoxy chain lengths.
| Parameter | Typical Range | Impact on Reaction | Source |
|---|---|---|---|
| Temperature | 150°C - 220°C | Higher temperature increases reaction rate but may also increase by-product formation. | google.com |
| Pressure | 0.1 - 2.0 MPa | Maintained to ensure a steady concentration of ethylene oxide in the liquid phase for reaction. | google.com |
| Molar Ratio (EO:Oil) | Variable (e.g., 2:1 to >100:1) | Determines the length of the polyoxyethylene chains and the resulting HLB value of the surfactant. | google.com |
Minimization of By-product Formation (e.g., Diesters, Polyethylene Glycols)
The direct ethoxylation of triglycerides is often complicated by the formation of various by-products that can affect the performance and properties of the final product. The primary by-products of concern are diesters of polyethylene glycols and free polyethylene glycols (PEGs).
Polyethylene Glycols (PEGs): The formation of free PEGs is a common side reaction during ethoxylation. This occurs when ethylene oxide polymerizes with water or other hydroxyl-containing initiators present as impurities in the reaction mixture, rather than reacting with the target apricot oil. The presence of water is a key factor, and thus, raw materials are typically dried under a vacuum before the reaction begins google.com. The choice of catalyst is also critical; traditional catalysts like sodium hydroxide or potassium hydroxide can lead to higher levels of PEG formation compared to more advanced catalysts, such as certain composite metal oxides google.com. Minimizing the water content in the reactor and selecting an appropriate catalyst are the primary strategies to reduce the formation of free PEGs google.comchalmers.se.
| By-product | Cause of Formation | Minimization Strategy | Source |
|---|---|---|---|
| Diesters | Reaction of fatty acids with both ends of a PEG chain. | Control of reaction stoichiometry and catalyst selection. | frontiersin.org |
| Polyethylene Glycols (PEGs) | Polymerization of ethylene oxide initiated by water or other hydroxyl impurities. | Thorough drying of reactants and reactor; use of specific catalysts that favor reaction with oil over water. | google.comgoogle.com |
Post-Ethoxylation Functionalization and Polymer Conjugation
The terminal hydroxyl groups on the polyoxyethylene chains of ethoxylated apricot oil serve as reactive sites for further chemical modification. This allows for the synthesis of a wide array of derivatives with tailored properties and for the integration of the molecule into larger polymeric structures.
Esterification and Amidation of Ethoxylated Apricot Oil Derivatives
Esterification: The terminal hydroxyl groups of the ethoxylated oil can be reacted with fatty acids or their derivatives to form esters. This esterification is typically carried out at elevated temperatures (140°C to 200°C) in the presence of an acidic catalyst, such as p-toluenesulfonic acid or methanesulfonic acid google.com. The reaction involves removing the water formed to drive the equilibrium towards the product google.com. This functionalization can be used to modify the surfactant's properties, for instance, to create effective thickeners for aqueous solutions google.com.
Amidation: Amidation involves the reaction of a carboxylic acid group (or its ester derivative) with an amine. To prepare an amide from ethoxylated apricot oil, a multi-step process would be necessary, potentially involving oxidation of the terminal hydroxyl group to a carboxylic acid, followed by reaction with an amine. A more direct route involves the amidation of fatty acid methyl esters (derived from the oil) with amino compounds like monoethanolamine or sodium salts of amino acids, typically using a catalyst such as sodium methoxide or ZrCl4 at temperatures between 80-90°C arpnjournals.orgiosrjournals.org. The resulting ethoxylated fatty amides are a class of non-ionic surfactants used as antistatic agents, emulsifiers, and foam boosters tappi.orgmdpi.com.
Copolymerization and Integration into Polymeric Architectures
Ethoxylated vegetable oils can be utilized as macromonomers or polyols for integration into various polymer backbones. The terminal hydroxyl groups are reactive towards functional groups like isocyanates, making them suitable for the synthesis of polymers such as polyurethanes core.ac.ukresearchgate.net.
In polyurethane synthesis, the ethoxylated apricot oil would act as the polyol component, reacting with a diisocyanate (e.g., hexamethylene diisocyanate) to form the polyurethane network researchgate.net. By acting as a building block, the fatty acid chains of the apricot oil are incorporated into the final polymer, which can impart properties such as flexibility, hydrophobicity, and biodegradability to the material core.ac.uk. The use of vegetable oil-based derivatives in polymer science is a growing field, aiming to replace petroleum-based feedstocks with renewable resources core.ac.uknih.gov. This approach allows for the creation of novel biomaterials with applications in coatings, foams, and composites core.ac.uknih.gov.
Advanced Analytical and Spectroscopic Characterization in Research
Molecular Structure Elucidation and Degree of Ethoxylation Determination
A combination of spectroscopic methods provides detailed insights into the molecular architecture of ethoxylated apricot oil, from the distribution of ethylene (B1197577) oxide units to the identification of specific functional groups.
Nuclear Magnetic Resonance (NMR) spectroscopy is a powerful non-destructive technique for the structural analysis of ethoxylated triglycerides. Both ¹H and ¹³C NMR provide quantitative and qualitative information about the different chemical environments of atomic nuclei within the molecules.
In the ¹H NMR spectrum of ethoxylated apricot oil, the protons of the repeating ethylene oxide units (–OCH₂CH₂–) give rise to a characteristic strong signal around 3.6 ppm. nih.gov The integration of this signal relative to the signals from the triglyceride backbone, such as the glyceryl protons (around 4.1-4.3 ppm and 5.2 ppm) and the fatty acid chain protons, allows for the calculation of the average degree of ethoxylation. bangor.ac.ukresearchgate.net Specific proton signals can also reveal information about the terminal hydroxyl groups of the PEG chains and the various protons of the fatty acid moieties, including olefinic protons (around 5.3 ppm) indicative of the unsaturated nature of apricot oil. nih.govaocs.org
¹³C NMR spectroscopy offers a wider chemical shift range, leading to better resolution of signals from different carbon atoms. creative-biostructure.combenthamopen.com This technique is particularly useful for confirming the presence of the ethoxy chains (signals around 70 ppm) and for detailed analysis of the triglyceride structure, including the carbonyl carbons of the ester linkages (around 172-173 ppm) and the carbons of the fatty acid chains. amazonaws.commdpi.com The chemical shifts of the carbonyl carbons can even provide information about the position of the fatty acid on the glycerol (B35011) backbone. creative-biostructure.combenthamopen.com By comparing the integrals of the carbon signals from the ethoxy groups to those of the triglyceride core, the average number of ethylene oxide units per triglyceride molecule can be determined. bangor.ac.uk
Detailed analysis of the oligomer distribution can be achieved by examining the subtle changes in the chemical shifts of the carbons and protons at the interface between the triglyceride and the poly(ethylene glycol) chain. bangor.ac.uk
Table 1: Representative ¹H NMR Chemical Shifts for Ethoxylated Apricot Oil
| Chemical Group | Chemical Shift (δ, ppm) |
| Terminal methyl protons of fatty acid chains | 0.8 - 0.9 |
| Methylene (B1212753) protons of fatty acid chains | 1.2 - 1.4 |
| β-carbonyl methylene protons of fatty acid chains | 1.6 |
| Allylic protons of unsaturated fatty acid chains | 2.0 |
| α-carbonyl methylene protons of fatty acid chains | 2.3 |
| Methylene protons of ethoxy units (–OCH₂CH₂–) | 3.6 |
| Glyceryl CH₂ protons | 4.1 - 4.3 |
| Olefinic protons of unsaturated fatty acid chains | 5.3 |
| Glyceryl CH proton | 5.2 |
Table 2: Representative ¹³C NMR Chemical Shifts for Ethoxylated Apricot Oil
| Chemical Group | Chemical Shift (δ, ppm) |
| Terminal methyl carbons of fatty acid chains | ~14 |
| Methylene carbons of fatty acid chains | 22 - 34 |
| Glyceryl CH₂ carbons | ~62 |
| Glyceryl CH carbon | ~69 |
| Carbons of ethoxy units (–OCH₂CH₂–) | ~70 |
| Olefinic carbons of unsaturated fatty acid chains | 128 - 130 |
| Carbonyl carbons of ester linkages | 172 - 173 |
Infrared (IR) and Raman spectroscopy are complementary vibrational spectroscopy techniques used to identify the functional groups present in ethoxylated apricot oil.
IR spectroscopy measures the absorption of infrared radiation by the molecule, which causes vibrations of the chemical bonds. The resulting spectrum shows characteristic absorption bands corresponding to specific functional groups. In the IR spectrum of ethoxylated apricot oil, a strong, broad band is observed in the region of 1100 cm⁻¹, which is characteristic of the C-O-C (ether) stretching vibrations of the poly(ethylene glycol) chains. researchgate.net The presence of the triglyceride ester groups is confirmed by a strong absorption band around 1745 cm⁻¹ due to the C=O stretching vibration. researchgate.net Other significant bands include the C-H stretching vibrations of the alkyl chains around 2850-2950 cm⁻¹ and a broad O-H stretching band around 3400-3500 cm⁻¹ if terminal hydroxyl groups are present. researchgate.net
Raman spectroscopy provides information about molecular vibrations based on the inelastic scattering of monochromatic light. It is particularly sensitive to non-polar bonds. While less commonly reported for this specific compound, Raman spectroscopy can be used to confirm the presence of the C=C double bonds in the unsaturated fatty acid chains of the apricot oil backbone, which would show a characteristic stretching vibration around 1650 cm⁻¹.
Table 3: Key Infrared (IR) Absorption Bands for Ethoxylated Apricot Oil
| Wavenumber (cm⁻¹) | Vibrational Mode | Functional Group |
| ~3450 (broad) | O-H stretch | Terminal Hydroxyl |
| 2850 - 2950 | C-H stretch | Alkyl chains |
| ~1745 | C=O stretch | Ester |
| ~1460 | C-H bend | Alkyl chains |
| ~1100 (strong, broad) | C-O-C stretch | Ether (polyoxyethylene) |
Mass spectrometry (MS) is a powerful analytical technique for determining the molecular weight and identifying the components of complex mixtures like ethoxylated apricot oil. Electrospray ionization (ESI) is a soft ionization technique particularly well-suited for the analysis of large, non-volatile molecules such as ethoxylated triglycerides. frontiersin.org
ESI-MS analysis of ethoxylated apricot oil produces a series of ions, typically sodium or potassium adducts ([M+Na]⁺ or [M+K]⁺), corresponding to the different oligomers present in the sample. frontiersin.org Each peak in the mass spectrum represents a triglyceride molecule with a specific number of ethylene oxide units attached. The mass difference between adjacent peaks in an oligomeric series is 44 Da, corresponding to the mass of one ethylene oxide unit (–CH₂CH₂O–). frontiersin.org
The resulting mass spectrum provides a detailed picture of the molecular weight distribution and the degree of ethoxylation. By analyzing the distribution of the ion intensities, the average molecular weight and the polydispersity of the ethoxylated product can be calculated. Tandem mass spectrometry (MS/MS) can be used to fragment the parent ions, providing further structural information about the fatty acid composition of the triglyceride core and the structure of the PEG chains. researchgate.netresearchgate.netrsc.orgsemanticscholar.org
Chromatographic Techniques for Separation and Purity Assessment
Chromatographic methods are essential for separating the complex mixture of oligomers in ethoxylated apricot oil and for assessing its purity.
Gel Permeation Chromatography (GPC), also known as Size Exclusion Chromatography (SEC), is a technique that separates molecules based on their hydrodynamic volume in solution. lcms.czyoutube.com It is an ideal method for determining the polymer chain length distribution of ethoxylated apricot oil.
In a GPC experiment, a solution of the sample is passed through a column packed with a porous gel. Larger molecules, which are excluded from the pores, travel a shorter path and elute first. Smaller molecules can enter the pores, resulting in a longer retention time. This separation by size allows for the determination of the molecular weight distribution of the ethoxylated triglycerides. lcms.czresearchgate.net
The GPC chromatogram of ethoxylated apricot oil typically shows a broad peak, reflecting the distribution of different oligomers. By calibrating the GPC system with standards of known molecular weight, the number-average molecular weight (Mn), weight-average molecular weight (Mw), and polydispersity index (PDI = Mw/Mn) of the sample can be determined. shimadzu.com.sg This information is critical for quality control and for understanding how the degree of ethoxylation affects the physical and chemical properties of the product. An exemplary GPC chromatogram of ethoxylated rapeseed methyl esters, a similar compound, shows the separation of different fractions corresponding to compounds with significantly different molecular weights. researchgate.net
Table 4: Illustrative GPC Data for an Ethoxylated Vegetable Oil Sample
| Parameter | Value |
| Number-Average Molecular Weight (Mn) | 1500 g/mol |
| Weight-Average Molecular Weight (Mw) | 1800 g/mol |
| Polydispersity Index (PDI) | 1.2 |
High-Performance Liquid Chromatography (HPLC) is a versatile technique used to separate, identify, and quantify each component in a mixture. For ethoxylated apricot oil, HPLC can be used to separate the different oligomers based on their polarity.
Reversed-phase HPLC (RP-HPLC) is a common mode used for the analysis of ethoxylated compounds. In RP-HPLC, a non-polar stationary phase is used with a polar mobile phase. The separation is based on the hydrophobic character of the molecules. For ethoxylated triglycerides, retention time is influenced by both the length of the fatty acid chains and the length of the poly(ethylene glycol) chains. nih.govresearchgate.net Generally, molecules with longer alkyl chains and shorter ethoxy chains will have longer retention times.
By using a gradient elution, where the composition of the mobile phase is changed over time, it is possible to separate a wide range of oligomers. nih.gov The separated components can be detected using various detectors, such as a refractive index detector (RID), an evaporative light scattering detector (ELSD), or a mass spectrometer (LC-MS). semanticscholar.orgnih.gov LC-MS combines the separation power of HPLC with the detection capabilities of mass spectrometry, allowing for the identification of each separated oligomer. semanticscholar.orgnih.gov
Gas Chromatography-Mass Spectrometry (GC-MS) for Fatty Acid Composition of Precursors and Derivatives
Gas Chromatography-Mass Spectrometry (GC-MS) is a critical analytical technique for determining the fatty acid profile of the precursor apricot kernel oil and its ethoxylated derivatives. The process involves converting the fatty acids into more volatile fatty acid methyl esters (FAMEs) through a derivatization process before injection into the GC system. ijpjournal.comjournal-of-agroalimentary.ro In the gas chromatograph, the FAMEs are separated based on their boiling points and polarity as they pass through a capillary column. scielo.br Following separation, the molecules enter the mass spectrometer, where they are ionized and fragmented. The resulting mass spectrum provides a unique fragmentation pattern, or "fingerprint," for each fatty acid, allowing for precise identification and quantification. ijpjournal.comresearchgate.net
The precursor, apricot kernel oil, is predominantly composed of unsaturated fatty acids, with oleic acid and linoleic acid being the most abundant. journal-of-agroalimentary.rocabidigitallibrary.orgnih.gov Palmitic acid is the primary saturated fatty acid, with smaller amounts of stearic acid also present. journal-of-agroalimentary.rocabidigitallibrary.org The exact composition can vary depending on the apricot cultivar, geographical origin, and extraction method. researchgate.netnih.govturkjps.org GC-MS analysis is crucial for quality control of the raw material, as the initial fatty acid distribution directly influences the properties of the final ethoxylated product.
While the ethoxylation process primarily adds polyethylene (B3416737) glycol chains to the fatty acid or alcohol backbone, GC-MS can still be employed to analyze the derivatives. dergipark.org.trfrontiersin.org It can help identify any unreacted starting material and, with appropriate methods, can provide information on the distribution of ethoxylation, although techniques like HPLC and MALDI are often more suitable for analyzing the full range of oligomers. frontiersin.org
Table 1: Typical Fatty Acid Composition of Apricot (Prunus armeniaca) Kernel Oil Determined by GC-MS This table presents a compiled range of values from multiple sources.
| Fatty Acid | Common Name | Chemical Formula | Typical Percentage (%) |
| C16:0 | Palmitic Acid | C₁₆H₃₂O₂ | 4.16 - 8.1 journal-of-agroalimentary.ronih.gov |
| C16:1 | Palmitoleic Acid | C₁₆H₃₀O₂ | 0.48 - 1.3 journal-of-agroalimentary.ronih.gov |
| C18:0 | Stearic Acid | C₁₈H₃₆O₂ | 0.58 - 1.7 journal-of-agroalimentary.ronih.gov |
| C18:1 | Oleic Acid | C₁₈H₃₄O₂ | 57.9 - 77.38 journal-of-agroalimentary.ronih.gov |
| C18:2 | Linoleic Acid | C₁₈H₃₂O₂ | 15.99 - 34.77 researchgate.netjournal-of-agroalimentary.ro |
| C18:3 | Linolenic Acid | C₁₈H₃₀O₂ | 0.25 - 10.87 researchgate.netnih.gov |
Interfacial and Colloidal Behavior Characterization Methodologies
The addition of ethylene oxide chains to the fatty acids of apricot oil transforms the non-polar oil into an amphiphilic surfactant. This grants it the ability to modify the properties of interfaces (e.g., air-water or oil-water) and to self-assemble in solution, forming colloidal structures like micelles.
Surface Tension and Critical Micelle Concentration (CMC) Determination
Ethoxylated apricot oil, as a surfactant, significantly reduces the surface tension of water. The effectiveness of a surfactant is often characterized by its critical micelle concentration (CMC), which is the concentration at which surfactant molecules begin to aggregate into micelles. mdpi.com Below the CMC, the surfactant molecules primarily adsorb at the air-water interface, causing a sharp decrease in surface tension as concentration increases. mdpi.com Once the interface is saturated, any further addition of surfactant molecules leads to the formation of micelles within the bulk solution, and the surface tension remains relatively constant. mdpi.comepa.gov
The CMC is a key parameter indicating the efficiency of a surfactant; a lower CMC value signifies that less surfactant is needed to achieve maximum surface tension reduction. researchgate.net It is typically determined by measuring the surface tension of a series of solutions with increasing surfactant concentrations using a tensiometer (e.g., via the du Noüy ring or Wilhelmy plate method). The CMC is identified as the point of inflection on a plot of surface tension versus the logarithm of the surfactant concentration. mdpi.com The degree of ethoxylation plays a significant role; increasing the number of ethylene oxide (EO) units generally increases the hydrophilicity of the surfactant, which can lead to an increase in both the CMC and the surface tension at the CMC (γcmc). mdpi.comresearchgate.net
Table 2: Illustrative Data for CMC Determination of an Ethoxylated Surfactant
| Concentration (mol/L) | Log (Concentration) | Surface Tension (mN/m) |
| 0.00001 | -5.00 | 72.0 |
| 0.00005 | -4.30 | 65.1 |
| 0.00010 | -4.00 | 59.3 |
| 0.00050 | -3.30 | 45.2 |
| 0.00100 | -3.00 | 38.5 |
| 0.00500 | -2.30 | 32.4 |
| 0.01000 | -2.00 | 32.1 |
| 0.05000 | -1.30 | 32.0 |
The CMC is the concentration at which the surface tension plateaus (approx. 0.005 mol/L in this example).
Dynamic Light Scattering (DLS) for Micellar and Emulsion Particle Sizing
Dynamic Light Scattering (DLS), also known as Photon Correlation Spectroscopy (PCS), is a non-invasive technique used to determine the size distribution of particles in a suspension or solution, such as the micelles or emulsion droplets formed by ethoxylated apricot oil. nih.govresearchgate.net The technique works by illuminating the sample with a laser and detecting the time-dependent fluctuations in the intensity of the scattered light. researchgate.net These fluctuations are caused by the Brownian motion of the particles; smaller particles move more rapidly, causing faster fluctuations, while larger particles move more slowly, resulting in slower fluctuations. nih.gov
A digital correlator analyzes these intensity fluctuations to generate a correlation function, which is then mathematically converted into a particle size distribution. The primary outputs are the Z-average diameter (an intensity-weighted mean hydrodynamic diameter) and the Polydispersity Index (PDI), a measure of the broadness of the size distribution. arvojournals.org A PDI value below 0.1 indicates a highly monodisperse system, whereas values above 0.3 suggest a broad or multimodal size distribution. researchgate.net For ethoxylated apricot oil, DLS is invaluable for characterizing the size and uniformity of micelles in aqueous solutions and for assessing the globule size and stability of oil-in-water emulsions it is used to formulate. arvojournals.orgresearchgate.net
Table 3: Example DLS Results for an Emulsion Stabilized by Ethoxylated Apricot Oil
| Parameter | Value | Interpretation |
| Z-Average Diameter (d.nm) | 185.2 | Intensity-weighted average size of emulsion droplets. |
| Polydispersity Index (PDI) | 0.218 | Indicates a moderately uniform particle size distribution. researchgate.net |
| Peak 1 Diameter (d.nm) | 192.5 | The primary size population of droplets. |
| Peak 1 % Intensity | 98.2 | The vast majority of scattered light comes from this population. |
| Peak 2 Diameter (d.nm) | 480.1 | A minor population of larger droplets, possibly from aggregation. |
| Peak 2 % Intensity | 1.8 | A very small fraction of the sample consists of larger droplets. |
Rheological Characterization of Aqueous and Emulsified Systems
Rheology is the study of the flow and deformation of matter. The rheological characterization of aqueous solutions and emulsions containing ethoxylated apricot oil provides insight into their structure, stability, and performance in applications. Measurements are typically performed with a rheometer, which controls the stress or strain applied to a sample and measures the resulting deformation or flow.
Key parameters include viscosity, which is the measure of a fluid's resistance to flow, and shear stress versus shear rate behavior. Simple aqueous solutions of ethoxylated apricot oil at low concentrations typically exhibit Newtonian behavior, where viscosity is independent of the shear rate. However, at higher concentrations, especially above the CMC where micelles may interact or change shape (e.g., from spherical to rod-like), the system can become non-Newtonian (shear-thinning or shear-thickening).
For emulsions stabilized by ethoxylated apricot oil, rheology is even more critical. The viscosity and viscoelastic properties are highly dependent on the volume fraction of the dispersed phase, the droplet size distribution, and droplet-droplet interactions. Rheological measurements can predict an emulsion's long-term stability against creaming or coalescence and its texture or "feel" in cosmetic or food applications. researchgate.net
Table 4: Sample Rheological Data for a 10% Emulsion
| Shear Rate (s⁻¹) | Viscosity (mPa·s) | Behavior |
| 0.1 | 150.2 | High viscosity at low shear, typical of a structured fluid. |
| 1.0 | 125.8 | Viscosity decreases as shear increases. |
| 10.0 | 85.3 | Demonstrates shear-thinning behavior. |
| 100.0 | 55.1 | Viscosity continues to decrease. |
| 1000.0 | 50.5 | Viscosity begins to plateau at a lower value. |
Zeta Potential Measurements for Colloidal Stability Assessment
Zeta potential is a measure of the magnitude of the electrostatic or charge repulsion/attraction between adjacent, similarly charged particles in a dispersion. It is a key indicator of the stability of colloidal systems like micellar solutions and emulsions. azonano.com The measurement is typically performed using an instrument that applies an electric field across the sample and measures the velocity of the particles using a laser-based technique called Laser Doppler Velocimetry. researchgate.net
For a colloidal system, a high absolute zeta potential value (e.g., > |30| mV) indicates strong electrostatic repulsion between particles, which helps to prevent them from aggregating or coalescing, thus leading to good physical stability. researchgate.net Conversely, a low absolute zeta potential (e.g., < |10| mV) suggests that the repulsive forces are weak, and the particles are more likely to come together, leading to instability phenomena like flocculation and coalescence.
Table 5: General Interpretation of Zeta Potential Values for Colloidal Stability
| Zeta Potential (mV) | Stability Behavior |
| 0 to ±10 | Highly unstable, rapid coagulation or flocculation. |
| ±10 to ±20 | Relatively unstable, onset of aggregation. |
| ±20 to ±30 | Incipient stability. |
| > ±30 | Good to excellent stability. |
Mechanistic Research on Interfacial Phenomena and Self Assembly of Ethoxylated Apricot Oil
Adsorption and Desorption Kinetics at Diverse Interfaces (e.g., Liquid-Air, Liquid-Liquid, Solid-Liquid)
The adsorption of ethoxylated apricot oil at an interface is a dynamic process involving the transport of surfactant molecules from the bulk phase to the interface, followed by their orientation to minimize free energy. The kinetics of this process are crucial for applications such as emulsification and surface wetting. The process can be analyzed using various kinetic models, such as pseudo-first-order and pseudo-second-order models, to describe the rate of surface coverage. acs.org
The rate and extent of adsorption are significantly influenced by the surfactant's molecular structure, particularly the length of the hydrophilic ethoxylate chain, and the nature of the interface. tandfonline.comnih.gov Studies on other nonionic surfactants show that the adsorption process involves interactions between the surfactant and the surface, which can include Wan der Waals interactions from the hydrophobic tail and hydrogen bonding from the hydrophilic ethoxylate groups. nih.gov As the concentration of the surfactant increases, the surface can become saturated with a monolayer of adsorbed molecules. nih.gov
Research using Quartz Crystal Microbalance with Dissipation monitoring (QCM-D) on model ethoxylated surfactants provides insights into adsorption and desorption kinetics. tandfonline.com For instance, at a hydrophilic gold-water (B15133966) interface, an alcohol ethoxylate with a shorter ethoxy chain (C12E3) exhibited a plateau adsorption about four times higher than one with a longer chain (C12E8), indicating that a smaller hydrophilic head allows for denser packing at the interface. tandfonline.comuky.edu Conversely, in a hydrophobic solvent environment, surfactants with more ethylene (B1197577) oxide groups, being more hydrophilic, interact more favorably with hydrophilic cotton surfaces. tandfonline.comuky.edu This suggests that the adsorption kinetics of ethoxylated apricot oil would be highly dependent on the specific interface (e.g., oil-water vs. solid-water) and the degree of ethoxylation.
Table 1: Illustrative Adsorption Parameters for Ethoxylated Surfactants at Different Interfaces This table is based on general principles and data from analogous systems, not specific experimental data for ethoxylated apricot oil.
| Surfactant Analog (Alkyl Ethoxylate) | Interface | Adsorption Rate Constant (k) | Equilibrium Adsorption (Γmax) | Dominant Interaction |
| Short Ethoxy Chain (e.g., 3 EO) | Oil-Water | High | High | Hydrophobic |
| Long Ethoxy Chain (e.g., 10 EO) | Oil-Water | Moderate | Lower | Steric Repulsion |
| Short Ethoxy Chain (e.g., 3 EO) | Hydrophobic Solid-Water | Low | Low | Weak van der Waals |
| Long Ethoxy Chain (e.g., 10 EO) | Hydrophilic Solid-Water | High | High | Hydrogen Bonding |
Thermodynamics of Micellization and Vesicle Formation
In aqueous solutions, surfactant molecules like ethoxylated apricot oil spontaneously self-assemble into aggregates such as micelles above a specific concentration known as the Critical Micelle Concentration (CMC). wikipedia.orgscielo.br This process is a reversible thermodynamic equilibrium phenomenon. scielo.brscielo.br The primary driving force for micellization is the hydrophobic effect, an entropic process where the hydrophobic fatty acid chains of the apricot oil are sequestered from water into the micelle's core, leading to a net increase in the entropy of the system due to the release of ordered water molecules that surrounded the chains. wikipedia.org
The thermodynamics of micellization are described by key parameters: the Gibbs free energy (ΔG°mic), enthalpy (ΔH°mic), and entropy (ΔS°mic) of micellization. researchgate.netijert.org The process is spontaneous, characterized by a negative ΔG°mic. ijert.org The Gibbs free energy of micellization can be broken down into components that account for the hydrophobic tail, electrostatic repulsions (minimal for non-ionics), and the interfacial energy at the micelle surface. wikipedia.org
The CMC and thermodynamic parameters are highly dependent on the surfactant's molecular structure. A larger or more hydrophobic tail, such as a longer fatty acid chain, typically results in a lower CMC because the molecule has a greater tendency to escape the aqueous environment. wikipedia.org Conversely, a longer hydrophilic ethoxylate chain generally increases the CMC. The micellization process for some surfactants is found to be endothermic at low temperatures and exothermic at higher temperatures. ijert.org
Table 2: Representative Thermodynamic Parameters of Micellization for Nonionic Surfactants This table presents typical values and trends from analogous systems to illustrate the expected properties for ethoxylated apricot oil.
| Parameter | Description | Typical Value/Trend |
| CMC | Concentration at which micelles form | Decreases with longer hydrophobic tail; Increases with longer ethoxylate chain |
| ΔG°mic | Gibbs Free Energy of Micellization | Negative, indicating a spontaneous process. Becomes more negative with increased hydrophobicity. |
| ΔH°mic | Enthalpy of Micellization | Can be positive or negative depending on temperature and structure; often small. |
| ΔS°mic | Entropy of Micellization | Positive, often the main contributor to the negative ΔG°mic due to the hydrophobic effect. |
Stabilization Mechanisms of Emulsions and Dispersions
Ethoxylated apricot oil functions as an effective emulsifier by adsorbing at the oil-water interface, reducing the interfacial tension and creating a protective barrier around the dispersed droplets, which prevents them from coalescing. nih.gov The reduction in interfacial tension facilitates the creation of smaller droplets during homogenization, while the interfacial film provides long-term stability. ocl-journal.org
The primary stabilization mechanism for nonionic ethoxylated surfactants is steric hindrance. Once adsorbed at the interface, the lipophilic apricot oil moiety resides in the oil phase, while the hydrophilic poly(ethylene oxide) chains extend into the continuous aqueous phase. These hydrated chains form a physical barrier that sterically repels other droplets when they approach each other, preventing flocculation and coalescence. researchgate.netresearchgate.net
The stability of the resulting emulsion is highly dependent on factors like the oil-to-water ratio and the surfactant's structure, particularly its Hydrophilic-Lipophilic Balance (HLB). researchgate.net Studies on analogous systems show that emulsifiers with different ethoxylate chain lengths yield varying degrees of stability, with an optimal HLB value existing for a specific oil system. researchgate.netresearchgate.net A stronger interfacial film, smaller droplet size, and uniform droplet distribution are all indicators of a stable emulsion. researchgate.net
Molecular Interactions with Other Surfactants and Polymeric Systems
In many formulations, ethoxylated apricot oil would be used in conjunction with other surfactants or polymers, leading to interactions that can be synergistic. The interactions between non-ionic surfactants and polymers are typically hydrophobic in nature. mdpi.com These interactions can lead to the formation of surfactant-polymer complexes, which can significantly alter the rheological properties of the solution. mdpi.com
A common model for this interaction is the "necklace model," where a polymer macromolecule wraps around multiple surfactant micelles, linking them together. mdpi.com This association can lead to an increase in solution viscosity, which enhances the stability of emulsions and foams by impeding drainage and droplet movement. mdpi.commdpi.com
Synergism is also observed in mixed surfactant systems. For example, studies on blends of anionic biosurfactants and technical alkyl ethoxylates have shown that increasing the ratio of the anionic component can logarithmically enhance the rate of adsorption at the interface. researchgate.net The interaction between ethoxylated apricot oil and other components can be leveraged to fine-tune formulation properties, such as foamability and stability, often with greater efficacy than can be achieved with a single component. mdpi.comresearchgate.net The formation of protein-polysaccharide complexes at the interface is another method that can efficiently stabilize oil-in-water emulsions. nih.gov
Computational Chemistry and Molecular Dynamics Simulations of Interfacial Behavior
Computational methods, particularly molecular dynamics (MD) simulations, are powerful tools for investigating the behavior of surfactants at interfaces on an atomic scale, providing insights that complement experimental data. tandfonline.commdpi.com These simulations can model the dynamic adsorption of surfactant molecules, their arrangement and packing at an interface, and their effect on interfacial properties like interfacial tension. researchgate.net
MD simulations of analogous nonionic surfactants, such as alcohol ethoxylates and alkylphenol ethoxylates, have provided detailed structural information about the interfacial monolayer. tandfonline.comresearchgate.net Such studies can reveal the orientation of the hydrophobic and hydrophilic groups, the degree of water and oil penetration into the surfactant layer, and how molecular architecture governs the compactness of the interfacial film. researchgate.net For example, simulations have shown that linear alcohol ethoxylates tend to form more diffuse monolayers compared to the more rigid alkylphenol ethoxylates. researchgate.net
Simulations can also calculate interaction energies between the surfactant and a surface, determining if the adsorption is spontaneous (indicated by a negative interaction energy). tandfonline.com By modeling the primary fatty acid components of apricot oil with varying ethoxy chain lengths, MD simulations could predict the interfacial behavior of ethoxylated apricot oil, optimizing its structure for specific applications like reducing oil-water interfacial tension or promoting wetting on a solid surface. researchgate.netmdpi.com
Applications in Engineering, Materials Science, and Industrial Formulations Non Biological Focus
Role as Emulsifiers and Dispersants in Polymerization Processes
Ethoxylated vegetable oils are recognized for their utility as emulsifiers and dispersants in emulsion polymerization, a process used to create a wide range of polymers with applications in coatings, adhesives, and plastics. mdpi.com In this context, the amphiphilic nature of ethoxylated apricot oil, with its hydrophobic fatty acid chains and hydrophilic polyoxyethylene chains, allows it to stabilize monomer droplets within an aqueous phase, facilitating the polymerization process. kpi.ua
The mechanism of stabilization involves the adsorption of the ethoxylated triglyceride molecules at the oil-water interface, reducing the interfacial tension and preventing the coalescence of monomer droplets. This is crucial for achieving a stable emulsion and controlling the particle size of the resulting polymer latex. While direct research on ethoxylated apricot oil in this specific application is not widely published, studies on other ethoxylated vegetable oils and fatty acid esters in emulsion polymerization of monomers like styrene (B11656) and acrylates suggest its potential efficacy. mdpi.commdpi.com For instance, acrylated vegetable oil-based monomers have been successfully incorporated into acrylic latexes via emulsion polymerization, indicating the compatibility of triglyceride structures with this process. researchgate.net
Furthermore, a study on the synthesis of polystyrene blended with sand apricot seed oil as a plasticizer in suspension polymerization highlights the compatibility of apricot oil derivatives with polymerization systems. jofresearch.comresearchgate.net Research has also demonstrated the synthesis of polyurethane from a polyol derived from apricot kernel oil, showcasing the utility of this bio-based feedstock in polymer synthesis. dergipark.org.tr Given these precedents, ethoxylated apricot oil is a promising candidate for use as a bio-based, non-ionic stabilizer in various emulsion polymerization systems, contributing to the development of more sustainable polymer products.
Performance in Detergency and Cleaning Science (Mechanism of Action)
The primary function of ethoxylated apricot oil in detergency is to act as a surfactant, reducing the surface tension of water and facilitating the removal of oily and greasy soils from surfaces. The mechanism of action is twofold: lowering the interfacial tension between the cleaning solution and the soil, and encapsulating the soil within micelles to be washed away. shareok.org
The ethoxylated triglyceride structure provides both a lipophilic (oil-loving) component, the fatty acid chains, which can penetrate and interact with oily soils, and a hydrophilic (water-loving) component, the polyoxyethylene chains, which allows the surfactant to be soluble in water. This dual nature enables the surfactant to reduce the interfacial tension between oil and water, causing the oil to "roll up" from the surface and be more easily dislodged.
Properties of Ethoxylated Fatty Acid Esters Relevant to Detergency
| Compound | Degree of Ethoxylation | Critical Micelle Concentration (mmol/L) | Reference |
|---|---|---|---|
| Methyl Ester Ethoxylate | 10 | 0.8 | researchgate.net |
| Ethyl Ester Ethoxylate | 10 | 0.8 | researchgate.net |
| Methyl Ester Ethoxylate | 20 | 1.2 | researchgate.net |
| Ethyl Ester Ethoxylate | 20 | 1.2 | researchgate.net |
Development of Sustainable Lubricants and Metalworking Fluids
The push for more environmentally friendly industrial fluids has led to increased interest in vegetable oil-based lubricants and metalworking fluids. researchgate.netresearchgate.net Apricot oil itself has been investigated as a base for biolubricants and cutting fluids due to its favorable fatty acid profile, which imparts good lubricity. mdpi.com The process of ethoxylation can further enhance the properties of apricot oil for these applications, particularly in water-miscible formulations.
Furthermore, ethoxylated triglycerides can function as lubricity additives in both water-based and oil-based formulations. mytribos.org The polar ester groups and the long fatty acid chains of the apricot oil backbone can adsorb onto metal surfaces, forming a protective film that reduces friction and wear. The ethoxy chains can modify the viscosity and solubility of the additive, allowing for better performance across a range of temperatures and conditions. While specific tribological data for ethoxylated apricot oil is scarce, the known performance of other ethoxylated fatty acid esters and vegetable oils suggests its potential to contribute to the formulation of high-performance, sustainable lubricants and metalworking fluids. mdpi.commdpi.com
Potential Roles of Ethoxylated Apricot Oil in Lubricant Formulations
| Application | Function | Potential Benefit |
|---|---|---|
| Semi-Synthetic Metalworking Fluids | Emulsifier | Creates stable oil-in-water emulsions for cooling and lubrication. |
| Synthetic Metalworking Fluids | Lubricity Additive | Improves anti-wear and anti-friction properties. |
| Biodegradable Hydraulic Fluids | Base Oil Component/Additive | Enhances lubricity and biodegradability. |
| Drawing and Stamping Fluids | Film-Forming Agent | Provides a protective layer to reduce friction during metal forming. |
Application in Coatings and Adhesives as Wetting Agents or Modifiers
In the formulation of coatings and adhesives, proper wetting of pigments and substrates is crucial for achieving desired performance characteristics such as color development, adhesion, and film uniformity. Ethoxylated apricot oil, as a non-ionic surfactant, can function as an effective wetting agent in these systems. Its surface-active properties allow it to lower the surface tension of the liquid formulation, promoting the spreading and penetration of the coating or adhesive onto the substrate. rsc.org
When used as a pigment wetting agent, ethoxylated apricot oil can facilitate the displacement of air from the surface of pigment particles, allowing them to be more easily dispersed into the liquid medium. This leads to improved color strength and stability of the coating. The amphiphilic nature of the molecule allows the fatty acid chains to adsorb onto the pigment surface while the hydrophilic ethoxy chains extend into the surrounding medium, providing steric stabilization that prevents pigment flocculation.
In adhesive formulations, ethoxylated apricot oil can act as a modifier to improve adhesion to low-energy surfaces. By reducing the surface tension of the adhesive, it can better wet out and establish intimate contact with the substrate, which is essential for forming a strong bond. Additionally, in some polymer systems, ethoxylated triglycerides can act as plasticizers or compatibilizers, improving the flexibility and compatibility of different components within the formulation. The use of bio-based additives like ethoxylated apricot oil in coatings and adhesives aligns with the industry trend towards more sustainable and environmentally friendly products. mdpi.comsemanticscholar.org
Utilization in Bio-based Material Synthesis (e.g., foams, composites)
The triglyceride structure of apricot oil makes it a valuable platform chemical for the synthesis of bio-based polymers and composites. dntb.gov.ua Research has demonstrated that polyols derived from apricot kernel oil can be used to synthesize polyurethanes. dergipark.org.trdergipark.org.tr In a similar vein, liquefied apricot stone shells have been used to produce bio-based rigid polyurethane foams for thermal insulation applications. researchgate.netbtu.edu.tr
Ethoxylated apricot oil can be utilized in these and other bio-based material synthesis processes in several ways. In the production of polyurethane foams, it could potentially be used as a reactive diluent to reduce the viscosity of the polyol mixture, improving processability. mdpi.comsemanticscholar.orgrsc.orgresearchgate.net The hydroxyl groups at the end of the ethoxy chains could also react with isocyanates, incorporating the ethoxylated apricot oil into the polymer network and potentially modifying the foam's properties, such as its flexibility and hydrophobicity.
In the context of bio-based composites, ethoxylated apricot oil could serve as a compatibilizer or interfacial modifier. nih.gov For example, when combining natural fibers with a polymer matrix, the ethoxylated triglyceride could improve the adhesion between the hydrophilic fibers and a more hydrophobic polymer matrix. The fatty acid portion of the molecule would interact with the polymer, while the ethoxy chains could form hydrogen bonds with the hydroxyl groups on the surface of the natural fibers, leading to a composite with improved mechanical properties.
Advanced Formulation Science in Non-biomedical Contexts
The application of ethoxylated apricot oil in advanced industrial formulations extends beyond its basic surfactant properties. In non-biomedical contexts, understanding its interactions with other formulation components is key to developing high-performance products. The degree of ethoxylation is a critical parameter that can be tuned to control the hydrophilic-lipophilic balance (HLB) of the surfactant, which in turn dictates its behavior in different solvent systems and its effectiveness as an emulsifier or dispersant for various materials. mdpi.com
In industrial formulations, ethoxylated apricot oil will interact with a variety of excipients, including inorganic fillers, co-surfactants, and polymers. The nature of these interactions can significantly impact the stability and performance of the final product.
For instance, in a composite material containing inorganic fillers like silica (B1680970) or clay, the ethoxylated apricot oil can adsorb onto the filler surface. The nature of this adsorption will depend on the surface chemistry of the filler and the degree of ethoxylation of the surfactant. The fatty acid chains of the triglyceride can provide a hydrophobic layer on the filler surface, improving its compatibility with a non-polar polymer matrix. Conversely, the hydrophilic ethoxy chains can enhance the dispersibility of the filler in a polar medium. Understanding these interactions is crucial for controlling the rheology and mechanical properties of the composite.
In liquid formulations, the phase behavior of ethoxylated apricot oil in the presence of other components is of great importance. For example, in a concentrated emulsion, the interaction between ethoxylated apricot oil and a co-surfactant can lead to the formation of mixed micelles or liquid crystalline phases, which can enhance the stability of the emulsion. The phase diagram of a system containing ethoxylated triglyceride, a solvent, and water can provide valuable information for optimizing the formulation for specific applications. lu.semdpi.com While detailed studies on model systems containing specifically ethoxylated apricot oil are limited, the principles governing the behavior of ethoxylated triglycerides provide a framework for predicting and controlling its performance in complex industrial formulations.
Environmental Fate, Ecotoxicology, and Sustainability Research
Biodegradation Pathways and Kinetics in Environmental Compartments (e.g., Aquatic, Soil)
The biodegradation of ethoxylated substances, such as ethoxylated apricot oil, is a critical factor in determining their environmental impact. While specific studies on ethoxylated apricot oil are not prevalent, the biodegradation pathways of similar non-ionic surfactants, like alcohol ethoxylates (AEs), have been extensively studied and provide a strong model for understanding its environmental fate. researchgate.netnih.govnih.govresearchgate.net
Aerobic biodegradation of alcohol ethoxylates typically proceeds via two primary pathways:
Central Fission: This is often the predominant mechanism, where the ether bond between the hydrophobic alkyl chain (derived from the apricot oil fatty acid) and the hydrophilic polyoxyethylene chain is cleaved. researchgate.netnih.gov This process results in the formation of fatty acids and polyethylene (B3416737) glycols (PEGs). researchgate.net The fatty acids are generally readily biodegradable.
Terminal Oxidation and Chain Shortening: This pathway involves the oxidation of the terminal end of the polyoxyethylene (EO) chain, followed by the stepwise shortening of the chain, removing one ethoxy unit at a time. nih.govnih.gov This process forms carboxylated intermediates. nih.gov
Studies on ethoxylated fatty amines, which share structural similarities, also suggest rapid mineralization, initially through the oxidation of the alkyl chain. nih.gov The resulting intermediates, secondary ethoxylated amines, biodegrade more slowly. nih.gov For alcohol ethoxylates, even those with a high number of ethoxylate units (up to 40) have been shown to be rapidly biodegraded, achieving over 60% mineralization. nih.gov
The rate of biodegradation can be influenced by the structure of the parent molecule. For instance, branching in the alkyl chain can sometimes slow down the process. nih.gov However, ethoxylated surfactants derived from natural sources like vegetable oils are generally considered to have good biodegradability. pjoes.com In aquatic environments, the degradation of alcohol ethoxylates is reported to be fast. researchgate.net Similarly, in soil, microbial communities are capable of degrading these types of surfactants. nih.gov
Environmental Persistence and Bioaccumulation Potential Assessment
The environmental persistence and bioaccumulation potential of a substance are linked to its biodegradability. Given that ethoxylated surfactants like those derived from apricot oil are generally readily biodegradable, their potential for persistence in the environment is considered low. nih.govpjoes.com Rapid biodegradation prevents the long-term presence of the parent compound in significant concentrations in water or soil. researchgate.net
However, the degradation of alkylphenol ethoxylates (APEs), a different class of non-ionic surfactants, can generate more persistent metabolites like nonylphenol (NP) and octylphenol (OP), which have raised environmental concerns. nih.gov In contrast, the biodegradation products of alcohol ethoxylates and ethoxylated fatty amines, formed through central fission, are considered non-toxic. nih.gov
The physicochemical properties of surfactants, such as their high octanol-water partition coefficient (Kow), can indicate a tendency to partition into sediments. nih.gov While this might suggest a potential for accumulation, the rapid biodegradation processes generally mitigate the risk of long-term bioaccumulation in organisms.
Ecotoxicity Studies on Aquatic and Terrestrial Organisms (excluding human safety/mammalian toxicity)
The ecotoxicity of ethoxylated surfactants is a key aspect of their environmental risk assessment. While specific data for ethoxylated apricot oil is limited, studies on similar ethoxylated fatty acid methyl esters and alcohol ethoxylates provide valuable insights.
Comparative studies have shown that ethoxylated rapeseed acid methyl esters exhibit lower aquatic toxicity compared to dodecanol ethoxylates. pjoes.com This suggests that surfactants derived from vegetable oils can be environmentally superior alternatives to some petrochemical-based surfactants. pjoes.com The general principle is that as the degree of ethoxylation increases, the acute toxicity to aquatic organisms tends to decrease.
The table below presents representative ecotoxicity data for non-ionic surfactants, which can serve as an indicator for the potential ecotoxicity of ethoxylated apricot oil.
| Organism | Endpoint | Concentration (mg/L) | Surfactant Type |
| Daphnia magna | EC50 (48h) | 0.1 - 100 | Alcohol Ethoxylates |
| Fish (e.g., Fathead minnow) | LC50 (96h) | 0.5 - 50 | Alcohol Ethoxylates |
| Algae (e.g., Scenedesmus subspicatus) | EC50 (72h) | 0.5 - 50 | Alcohol Ethoxylates |
Note: This table provides a general range of toxicity values for alcohol ethoxylates as a proxy, not specific data for ethoxylated apricot oil.
Surfactants can have both inhibitory and, in some cases, stimulatory effects on microbial communities and algal growth. The impact is concentration-dependent. At high concentrations, surfactants can disrupt cell membranes, leading to toxic effects.
Bacteria can play a significant role in enhancing algal growth by producing growth-promoting substances. frontiersin.org Conversely, some bacteria can negatively affect algal populations by competing for nutrients or producing toxins. frontiersin.org The introduction of a new carbon source in the form of ethoxylated apricot oil could potentially alter the structure and function of microbial communities in aquatic and soil environments. The biodegradation process itself is carried out by these microbial communities, which can adapt to utilize the surfactant as a substrate. researchgate.net
Life Cycle Assessment (LCA) for Sustainable Production and Consumption
A Life Cycle Assessment (LCA) provides a comprehensive evaluation of the environmental impacts of a product from raw material acquisition to disposal. For ethoxylated apricot oil, an LCA would consider the agricultural phase of apricot cultivation, the extraction of the oil, the ethoxylation process, and the final use and disposal of the product.
Key Stages and Environmental Hotspots:
Apricot Cultivation: This stage involves the use of land, water, fertilizers, and pesticides, all of which have associated environmental impacts. impactful.ninja The carbon footprint of apricot kernel oil at the factory gate in Turkey has been estimated at 4.35 kg CO₂e/kg. carboncloud.com
Oil Extraction: The method of oil extraction from apricot kernels can influence the environmental footprint. nih.gov Solvent extraction, for example, involves the use of chemicals that need to be managed. nih.gov
End-of-Life: The biodegradability of the surfactant is a positive attribute in the end-of-life phase, as it reduces the burden on wastewater treatment plants and minimizes environmental persistence.
By analyzing each stage, an LCA can identify opportunities for reducing the environmental impact, such as adopting more sustainable agricultural practices or improving the efficiency of the ethoxylation process. researchgate.net
Future Research Directions and Advanced Methodological Developments
Integration with Nanotechnology for Novel Functional Materials
The convergence of nanotechnology with bio-based surfactants like ethoxylated apricot oil opens avenues for creating novel functional materials with enhanced properties. The inherent amphiphilic nature of ethoxylated apricot oil makes it an excellent candidate for the formulation of nanoemulsions, nanocarriers, and polymer nanocomposites.
Future research will likely focus on leveraging these properties for applications in advanced delivery systems and material science. For instance, ethoxylated apricot oil could serve as a stabilizer in the green synthesis of nanoparticles, creating stable dispersions with tailored surface properties. mdpi.com The integration of these surfactants into polymer matrices could lead to nanocomposites with improved mechanical, thermal, and barrier properties. Research into essential oil-based nanosystems has shown potential for creating eco-friendly antimicrobial and antifungal solutions, a pathway that could be explored for functionalized ethoxylated apricot oil. mdpi.com
Key Research Objectives:
Development of stable oil-in-water (O/W) nanoemulsions for the encapsulation and targeted delivery of lipophilic active ingredients.
Use as a template or stabilizer in the synthesis of metallic and metal oxide nanoparticles.
Fabrication of biodegradable polymer nanocomposites where ethoxylated apricot oil acts as a compatibilizer and dispersing agent for nanofillers.
Design of Smart/Responsive Ethoxylated Apricot Oil Systems (e.g., pH, Temperature-responsive)
"Smart" or "stimuli-responsive" polymers, which undergo significant property changes in response to external triggers, are at the forefront of materials science. mdpi.comnih.gov Vegetable oils are a confirmed biorenewable source for synthesizing such polymers. mdpi.com The poly(ethylene oxide) chains of ethoxylated apricot oil provide a versatile scaffold that can be chemically modified to impart responsiveness to stimuli such as pH and temperature.
For example, terminal hydroxyl groups on the ethoxylate chains can be functionalized with acidic or basic moieties to create pH-responsive systems. Below or above a specific pKa, these groups would ionize, leading to conformational changes and altering the surfactant's solubility and aggregation behavior. Similarly, by incorporating temperature-sensitive polymers like poly(N-isopropylacrylamide) (PNIPAAm), it is possible to design systems with a lower critical solution temperature (LCST). youtube.com Below the LCST, the polymer is soluble, while above it, it collapses and phase-separates, a property useful for creating thermo-responsive hydrogels and coatings. youtube.com The development of such systems based on vegetable oils has implications for reducing carbon footprints and offering low toxicity. mdpi.com
Table 1: Potential Stimuli-Responsive Systems Based on Ethoxylated Apricot Oil
| Stimulus | Functionalization Strategy | Potential Application |
|---|---|---|
| pH | Grafting of acrylic acid or amino groups onto the ethoxylate chains. | Controlled release drug delivery, smart coatings. |
| Temperature | Co-polymerization with N-isopropylacrylamide (NIPAAm). | Thermo-gelling fluids, self-healing materials. youtube.com |
| Light | Incorporation of photo-isomerizable groups like azobenzene. | Light-controlled switches, optical sensors. nih.gov |
High-Throughput Screening for Structure-Property Relationship Discovery
The properties of ethoxylated apricot oil are determined by its molecular structure, including the fatty acid composition of the original oil, the degree of ethoxylation, and the distribution of oligomers. selerity.com High-Throughput Screening (HTS) offers a rapid and efficient methodology for exploring the vast chemical space of these derivatives to establish clear structure-property relationships. researchgate.net
HTS platforms can be designed to synthesize libraries of ethoxylated apricot oils with varying chain lengths and degrees of ethoxylation. researchgate.net These libraries can then be rapidly screened in parallel for key performance indicators such as surface tension reduction, emulsification efficiency, critical micelle concentration (CMC), and detergency. This approach accelerates the discovery of molecules optimized for specific applications, from personal care formulations to industrial emulsifiers. researchgate.net Combining HTS with advanced analytical techniques like mass spectrometry can further enhance the screening process for complex mixtures of ethoxylated surfactants. lu.seacs.org
Table 2: Hypothetical High-Throughput Screening Data for Ethoxylated Apricot Oil Derivatives
| Sample ID | Avg. Ethoxylate Units (n) | Modification | Surface Tension (mN/m at 0.1%) | Emulsification Index (E24) |
|---|---|---|---|---|
| APRO-EO5 | 5 | None | 35.2 | 68% |
| APRO-EO10 | 10 | None | 31.5 | 85% |
| APRO-EO20 | 20 | None | 30.8 | 82% |
| APRO-EO10-S | 10 | Sulfated | 28.1 | 91% |
| APRO-EO10-C | 10 | Carboxylated | 29.5 | 88% |
Advancements in Computational Modeling for Predictive Design
Computational modeling has emerged as a powerful tool for the predictive design of molecules and the simulation of chemical processes, potentially reducing the need for extensive empirical experimentation. researchgate.net For ethoxylated apricot oil, advancements in computational chemistry can provide deep insights into its behavior and guide the synthesis of derivatives with desired properties.
Quantum chemical methods like Density Functional Theory (DFT) can be used to understand the electronic structure of the surfactant molecules, predicting their reactivity and interaction with surfaces. researchgate.net Molecular Dynamics (MD) and Monte Carlo (MC) simulations can model the self-assembly of these surfactants in solution, predicting their aggregation behavior, micelle shape, and interaction with other molecules. researchgate.net Furthermore, process modeling, including Computational Fluid Dynamics (CFD), can be applied to optimize the ethoxylation reaction itself, improving yield, selectivity, and safety in reactor design. swinburne.edu.au Laminar-flow models have been successfully applied to describe experimental data for ethoxylation reactions in microreactors, demonstrating the validity of these computational approaches. aidic.itaidic.itnicl.it
Table 3: Application of Computational Models in Ethoxylated Apricot Oil Research
| Modeling Technique | Application Area | Predicted Properties/Outcomes |
|---|---|---|
| Density Functional Theory (DFT) | Molecular Design | Reactivity, adsorption energies, interaction sites. researchgate.net |
| Molecular Dynamics (MD) | Formulation Science | Micelle formation, phase behavior, interaction with active ingredients. |
| Computational Fluid Dynamics (CFD) | Process Engineering | Reactor performance, heat and mass transfer, reaction kinetics. swinburne.edu.au |
| Laminar-Flow Reactor Models | Reaction Kinetics | Kinetic and equilibrium parameters for ethoxylation. aidic.itnicl.it |
Exploration of Novel Feedstocks and Biorefinery Integration
The sustainability of ethoxylated apricot oil is rooted in its origin from a renewable resource. nih.gov Future research will continue to explore the valorization of agricultural side-streams as feedstocks. Apricot kernels, often a by-product of the fruit processing industry, are a rich source of oil suitable for chemical modification. mdpi.commdpi.com Studies have focused on optimizing oil extraction from these kernels using methods like supercritical CO2, ultrasound-assisted, and enzyme-assisted extraction to improve yield and quality. nih.gov
Table of Mentioned Chemical Compounds
| Compound Name |
|---|
| Acrylic acid |
| Azobenzene |
| Ethylene (B1197577) oxide |
| N-isopropylacrylamide |
| Poly(N-isopropylacrylamide) |
| Poly(ethylene oxide) |
| 1,4-dioxane |
| TIPA-laureth sulfate |
| Caprylic/capric triglyceride |
| Tocopherol |
| Linoleic acid |
| Oleic acid |
| Gallic acid |
| Caffeic acid |
| Palmitic acid |
| Stearic acid |
| Benzaldehyde |
| Benzyl alcohol |
| Hydrogen cyanide |
| Glucose |
| Mandelonitrile |
| Graphene |
| Carbon nanotubes |
Q & A
Basic Research Questions
Q. What are the optimal reaction conditions for synthesizing ethoxylated apricot oil with consistent ethylene oxide (EO) chain lengths?
- Methodological Answer: Ethoxylation reactions require precise control of ethylene oxide pressure, temperature (typically 120–150°C), and catalyst concentration (e.g., alkaline catalysts like KOH). Reaction kinetics can be monitored using gas chromatography (GC) to track EO consumption. Post-synthesis, nuclear magnetic resonance (NMR) spectroscopy and hydroxyl value titration are critical for verifying EO incorporation and quantifying substitution degrees .
Q. Which analytical techniques are most reliable for characterizing the physicochemical properties of ethoxylated apricot oil?
- Methodological Answer: Fourier-transform infrared (FTIR) spectroscopy identifies ethoxylation via C-O-C stretching bands (1,100 cm⁻¹). Hydrophilic-lipophilic balance (HLB) calculations, combined with gas chromatography-mass spectrometry (GC-MS), help determine surfactant efficiency. Dynamic light scattering (DLS) can assess colloidal stability in emulsion systems .
Q. How can researchers standardize in vitro assays to evaluate the emulsifying capacity of ethoxylated apricot oil?
- Methodological Answer: Use phase inversion temperature (PIT) studies and conductivity measurements to optimize oil-water ratios. Emulsion stability should be tested under accelerated conditions (e.g., centrifugation, thermal cycling). Statistical tools like factorial design can isolate variables affecting droplet size and coalescence rates .
Advanced Research Questions
Q. What experimental designs are effective for resolving contradictions in literature regarding the oxidative stability of ethoxylated apricot oil?
- Methodological Answer: Conduct comparative accelerated oxidation studies using Rancimat or differential scanning calorimetry (DSC) under varying oxygen concentrations. Pair these with molecular dynamics simulations to model radical scavenging mechanisms. Meta-analyses of existing data should account for differences in EO chain lengths and antioxidant additives .
Q. How can molecular docking studies elucidate the interaction between ethoxylated apricot oil and microbial cell membranes?
- Methodological Answer: Use software like AutoDock Vina to simulate binding affinities of ethoxylated fatty acids with lipid bilayers. Validate predictions via fluorescence microscopy and membrane permeability assays (e.g., propidium iodide uptake). Control for solvent effects and use lipidomics to identify membrane composition changes .
Q. What statistical approaches are recommended for analyzing dose-response relationships in cytotoxicity studies of ethoxylated apricot oil?
- Methodological Answer: Apply nonlinear regression models (e.g., Hill equation) to IC₅₀ calculations. Use Bayesian hierarchical models to account for inter-laboratory variability in cell viability assays (e.g., MTT, ATP luminescence). Sensitivity analyses should evaluate the impact of EO chain length on toxicity thresholds .
Methodological Considerations
- Data Reliability : Ensure reproducibility by adhering to standardized protocols (e.g., OECD guidelines for surfactant testing) and reporting reaction yields, purity metrics, and instrument calibration details .
- Ethical and Safety Compliance : Include Material Safety Data Sheets (MSDS) for ethylene oxide handling and validate biocompatibility through Institutional Review Board (IRB)-approved cytotoxicity assays .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
